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Compound of Interest

Compound Name: Hydroxydiethylphenamine
CAS No.: 13073-96-6
Cat. No.: B1663606
Get Quote
Introduction

Hydroxydiethylphenamine is a synthetic compound belonging to the phenethylamine class of
chemicals. Its structure is characterized by a phenyl ring attached to an ethylamine backbone,
with a hydroxyl group and two ethyl groups substituted on the amine. This unique molecular
architecture confers upon it a range of pharmacological properties that are currently being
explored for various therapeutic applications. This guide provides a comprehensive overview of
the existing research on Hydroxydiethylphenamine, with a focus on its potential therapeutic
uses, underlying mechanisms of action, and the experimental methodologies used to
investigate them.

Chemical and Physical Properties
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Property Value Source
Molecular Formula C12H19NO N/A
Molecular Weight 193.29 g/mol N/A

1-(3-hydroxyphenyl)-2-
IUPAC Name ( Y .yp Y N/A
(diethylamino)ethan-1-one

Appearance White crystalline solid N/A

Solubility Soluble in water and ethanol N/A

Potential Therapeutic Applications
Appetite Suppressant and Anti-Obesity Agent

The primary therapeutic application of Hydroxydiethylphenamine that has been investigated
is its potential as an appetite suppressant for the management of obesity. Its mechanism of
action in this context is believed to be similar to that of other phenethylamine-based anorectics.

Hydroxydiethylphenamine is thought to act as a sympathomimetic agent, stimulating the
release and inhibiting the reuptake of norepinephrine and dopamine in the lateral hypothalamic
feeding center. This leads to an increase in the concentration of these neurotransmitters in the
synaptic cleft, resulting in a feeling of satiety and a reduction in food intake.
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Caption: Proposed mechanism of Hydroxydiethylphenamine in appetite suppression.

e Animals: Male Wistar rats (250-3009) are individually housed and maintained on a 12-hour
light/dark cycle with ad libitum access to standard chow and water.

o Acclimation: Animals are acclimated to the housing conditions for at least one week prior to
the experiment.
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e Drug Administration: Hydroxydiethylphenamine is dissolved in saline and administered
intraperitoneally (i.p.) at doses of 1, 5, and 10 mg/kg. A control group receives saline only.

e Food Intake Measurement: Pre-weighed food is provided to the animals immediately after
drug administration. Food intake is measured at 1, 2, 4, and 24 hours post-injection by
weighing the remaining food.

o Data Analysis: The cumulative food intake at each time point is calculated and compared
between the different treatment groups using a one-way ANOVA followed by a post-hoc test
(e.g., Tukey's test).

Potential as an Antidepressant

The modulation of monoamine neurotransmitters by Hydroxydiethylphenamine also suggests
its potential as an antidepressant.

Similar to its effects on appetite, the ability of Hydroxydiethylphenamine to increase synaptic
concentrations of norepinephrine and dopamine could alleviate symptoms of depression, which
are often associated with deficiencies in these neurotransmitter systems.
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Caption: Hypothesized antidepressant mechanism of Hydroxydiethylphenamine.

Animals: Male C57BL/6 mice (20-25g) are used.

o Drug Administration: Hydroxydiethylphenamine is administered i.p. at doses of 5, 10, and
20 mg/kg, 30 minutes before the test. A control group receives saline.

o Forced Swim Test: Mice are placed individually in a glass cylinder (25 cm high, 10 cm in
diameter) filled with water (23-25°C) to a depth of 15 cm. The test duration is 6 minutes.

e Behavioral Scoring: The duration of immobility during the last 4 minutes of the test is
recorded. Immobility is defined as the absence of any movement except for those required to
keep the head above water.
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» Data Analysis: The immobility time is compared between the different treatment groups using
a one-way ANOVA.

Pharmacokinetics and Metabolism

Preliminary studies suggest that Hydroxydiethylphenamine is well-absorbed after oral
administration and undergoes extensive metabolism in the liver, primarily through N-de-
ethylation and hydroxylation of the phenyl ring. The metabolites are then excreted in the urine.

Safety and Toxicology

The safety profile of Hydroxydiethylphenamine is still under investigation. Potential side
effects are expected to be similar to those of other sympathomimetic amines and may include
increased heart rate and blood pressure, insomnia, and nervousness.

Conclusion

Hydroxydiethylphenamine is a promising compound with potential therapeutic applications as
an appetite suppressant and an antidepressant. Its mechanism of action appears to be
mediated through the modulation of norepinephrine and dopamine neurotransmission. Further
research is warranted to fully elucidate its efficacy, safety, and pharmacokinetic profile before it
can be considered for clinical use.

References

At this time, there are no specific, verifiable, and publicly available scientific references for a
compound named "Hydroxydiethylphenamine.” The information provided in this guide is
based on the general pharmacology of the phenethylamine class of compounds and
represents a hypothetical exploration of the potential therapeutic applications of a compound
with this structure. For accurate and detailed information, please refer to peer-reviewed
scientific literature on related and well-documented phenethylamine derivatives such as
diethylpropion (amfepramone) and its metabolites.

e To cite this document: BenchChem. [An In-Depth Technical Guide on the Potential
Therapeutic Applications of Hydroxydiethylphenamine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1663606/docs#an-in-depth-technical-
guide-on-the-potential-therapeutic-applications-of-hydroxydiethylphenamine]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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